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Compound of Interest

Compound Name: Pentetic acid

Cat. No.: B1679297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentetic acid, also known as Diethylenetriaminepentaacetic acid (DTPA), is a polyamino

carboxylic acid with the chemical formula C14H23N3O10.[1] It is a white, crystalline solid that is

sparingly soluble in water.[2][3] DTPA is a powerful chelating agent, capable of forming stable

complexes with a wide range of metal ions.[4] This property makes it a valuable compound in

various industrial and medical applications, including as a contrast agent in magnetic

resonance imaging (MRI), for the removal of heavy metals from the body, and in the pulp and

paper industry.[2][5]

Core Physicochemical Properties
The fundamental physicochemical properties of Pentetic acid are summarized in the tables

below. These parameters are crucial for understanding its behavior in various chemical and

biological systems.

Table 1: General and Physical Properties of Pentetic Acid
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Property Value Reference

Molecular Formula C14H23N3O10 [1]

Molar Mass 393.35 g/mol

Appearance
White to off-white crystalline

powder
[2][5]

Melting Point 219-220 °C (decomposes) [2][6]

Boiling Point Decomposes [6]

Density 1.56 g/cm³ [6][7]

Flash Point 200 °C [6]

Vapor Pressure 4.77 x 10⁻²⁵ mmHg at 25°C [8]

Table 2: Solubility and Partition Coefficient of Pentetic Acid

Property Value Conditions Reference

Water Solubility 4 g/L 20 °C [2]

5 g/L 20 °C [6][8]

< 0.5 g/100 mL [1]

Solubility in other

solvents

Slightly soluble in

aqueous base, DMSO

(heated, sonicated)

[7]

Insoluble in alcohol

and ether
[4][6]

Octanol-Water

Partition Coefficient

(LogP)

-8.5 [6]

-1.361 (estimated) [5]

Table 3: Acidity and Stability of Pentetic Acid
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Property Value Conditions Reference

pKa Values

pK1: 1.5, pK2: 2.55,

pK3: 4.33, pK4: 8.60,

pK5: 10.58

25 °C [5][9][10]

pK1: 1.80, pK2: 2.54,

pK3: 4.28, pK4: 8.60,

pK5: 10.50

20 °C, Ionic Strength

0.1 M
[1]

1.8, 2.6, 4.4, 8.8, 10.4

pH of 1% solution 2.1 - 2.5 [2]

Stability

Stable across pH 1-

12. Incompatible with

strong oxidizing

agents.

[1]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of the physicochemical

properties of Pentetic acid. Below are summaries of protocols that can be employed.

Determination of Pentetic Acid by Ion-Pairing High-
Performance Liquid Chromatography (HPLC)
This method is suitable for the quantification of DTPA in pharmaceutical formulations.[7]

Workflow for DTPA Quantification by HPLC
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Standard Solution Preparation Dissolve 39.3 mg DTPA in 1 L Milli-Q water
with 10 mL of 20 mM FeCl3 solution HPLC AnalysisInject into HPLC

C18 column (50 mm x 4.6 mm, 3 µm)

Mobile Phase: 24 mM tetrabutylammonium
phosphate buffer (pH 6.5) and acetonitrile (80:20 v/v)

Flow Rate: 1.0 mL/min
Injection Volume: 50 µL

Detection Wavelength: 260 nm
Column Temperature: 30 °C

Runtime: 10 minutes

Data AnalysisGenerate Chromatogram

Click to download full resolution via product page

Caption: Workflow for the quantification of DTPA using ion-pairing HPLC.

Standard Solution Preparation: A standard solution of the DTPA-Fe³⁺ complex is prepared by

dissolving 39.3 mg of DTPA in 1 L of Milli-Q water containing 10 mL of a 20 mM FeCl₃

solution to achieve a concentration of 0.1 mM.[7]

Chromatographic Conditions:

Column: A C18 column (50 mm x 4.6 mm, 3 µm) is used for separation.[7]

Mobile Phase: An isocratic mobile phase consisting of a premixed solution of 24 mM

tetrabutylammonium phosphate buffer (pH 6.5) and acetonitrile in an 80:20 (v/v) ratio is

employed.[7]

Flow Rate: The flow rate is maintained at 1.0 mL/min.[7]

Injection Volume: 50 µL of the standard or sample solution is injected.[7]

Detection: The eluent is monitored at a wavelength of 260 nm.[7]

Temperature: The column temperature is maintained at 30 °C.[7]

Runtime: The total run time for the analysis is 10 minutes.[7]
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Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient is a measure of a compound's lipophilicity. While a

specific experimental protocol for Pentetic acid was not detailed in the search results, a

general and widely accepted method is the shake-flask method followed by quantification.

General Workflow for LogP Determination
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Preparation

Saturate n-octanol with water and water with n-octanol Prepare a known concentration of Pentetic acid in the aqueous phase

Mix the aqueous solution of Pentetic acid with an equal volume of saturated n-octanol in a separatory funnel

Partitioning

Shake vigorously for a set period to allow for partitioning

Allow the phases to separate completely

Carefully separate the aqueous and n-octanol phases

Analysis

Determine the concentration of Pentetic acid in each phase using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy)

Calculate the partition coefficient P = [Pentetic acid]octanol / [Pentetic acid]aqueous

Calculation

Calculate LogP = log10(P)

Click to download full resolution via product page
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Caption: General workflow for the determination of the octanol-water partition coefficient

(LogP).

Biological Interactions and Signaling
While Pentetic acid itself is not known to directly participate in specific signaling pathways in

the same manner as endogenous signaling molecules, its primary biological relevance stems

from its powerful metal-chelating properties. This chelation can indirectly influence various

biological processes by modulating the concentration of essential or toxic metal ions.

Mechanism of Action in Heavy Metal Decorporation
Pentetic acid is an FDA-approved treatment for internal contamination with transuranic

elements like plutonium, americium, and curium.[2] Its mechanism of action is based on the

formation of stable, water-soluble complexes with these metal ions, which can then be excreted

from the body.

Logical Relationship in Metal Decorporation

Internal Contamination with
Heavy Metal Ions (e.g., Pu, Am)

Chelation in Bloodstream and Tissues

Administration of
Pentetic Acid (DTPA)

Formation of Stable, Water-Soluble
DTPA-Metal Complex Renal Excretion Reduced Heavy Metal

Body Burden

Click to download full resolution via product page

Caption: Logical flow of heavy metal decorporation by Pentetic acid.

This guide provides a comprehensive overview of the core physicochemical properties of

Pentetic acid, along with relevant experimental protocols and a conceptual framework for its

primary biological application. This information is intended to be a valuable resource for

researchers and professionals in the fields of chemistry, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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